methyl 2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoate

• IUPAC Name: methyl 2,4-dichloro-5-(dimethylsulfamoyl)benzoate
• InChI: InChI=1S/C10H11Cl2NO4S/c1-13(2)18(15,16)9-4-6(10(14)17-3)7(11)5-8(9)12/h4-5H,1-3H3
• InChI Key: XUIHDVRUOIQMBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)OC)Cl)Cl
• Molecular Formula: C10H11Cl2NO4S
• Molecular Weight: 312.17 g/mol

Description

• Methyl 2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoate is a chemical compound with potential applications in various fields due to its unique chemical structure and properties.

Synthesis Analysis

• The synthesis of similar compounds often involves the condensation and cyclization of various precursors. For instance, compounds like 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives, which have a similar sulfonamide moiety, are synthesized from specific starting materials like 2-((dimethylamino)methylene)-5,5-dimethylcyclohexane-1,3-dione (Ghorab et al., 2017).

Molecular Structure Analysis

• The molecular structure of related compounds, such as Methyl 5-chloro-2-{[(trifluoro­methyl)­sulfonyl]amino}benzoate, has been analyzed using techniques like X-ray crystallography. Such analyses reveal intricate details like the orientation of side chains and intramolecular hydrogen bonding (Kimura & Hourai, 2005).

Chemical Reactions and Properties

• Compounds with similar structures exhibit a variety of chemical reactions. For instance, the reaction of N-(2-hydroxyphenyl)-4-methylbenzenesulfonamide with dimethyl-dichlorosilane leads to novel compounds with distinct properties (Nikonov et al., 2021).

Physical Properties Analysis

• The physical properties of such compounds are often characterized by techniques like IR and X-ray crystallography, providing insights into aspects like molecular geometry and crystal systems (Wen, 2011).

Chemical Properties Analysis

• The chemical properties can be understood by studying the synthesis and transformation processes. For example, methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate, a related compound, shows versatility as a synthon for preparation of multifunctional heterocyclic systems, providing insight into the reactivity and potential applications of such compounds (Pizzioli et al., 1998).

Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of compounds synthesized from a starting material related to methyl 2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoate showed significant antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria, as well as fungi. The study highlights the potential of these compounds in developing new antimicrobial agents with higher activity compared to reference drugs (Ghorab, Soliman, Alsaid, & Askar, 2017).

Environmental Impact

Research on the environmental fate of sulfometuron, a compound closely related to methyl 2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoate, in watersheds in the southern United States showed that it dissipated with half-lives ranging from 4 days in plant tissues to 33 days in soil. The study provides insights into the environmental impacts and degradation patterns of such compounds in aquatic and terrestrial environments (Michael, 2003).

Chemical Properties and Reactions

Several studies have explored the chemical properties and reactions of methyl 2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoate and related compounds. For example, the synthesis and characterization of dimethyl sulfoxide derivatives have been detailed, highlighting their potential in various chemical transformations and as building blocks in organic chemistry. These findings demonstrate the versatility of dimethyl sulfoxide and related compounds in synthesizing new chemical entities with potential applications in diverse fields (Jones-Mensah, Karki, & Magolan, 2016).

Safety and Hazards

This compound is classified as a non-combustible solid. The flash point is not applicable. It’s important to note that Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.